Cas no 1805204-52-7 (Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate
• CAS No: 1805204-52-7
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4888337
• Update Time: 2025-10-30

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(16)5-7-4-8(15)14-6(2)10(7)11(12)13/h4,11H,3,5H2,1-2H3,(H,14,15)
• InChI Key： HKYHRFFKWWOYGP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)NC(C=C1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate (CAS No. 1805204-52-7)

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate (CAS No. 1805204-52-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a pyridine ring, makes it particularly valuable for applications requiring precise chemical modifications.

In recent years, the demand for fluorinated compounds like Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate has surged due to their enhanced stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory drugs. The compound's difluoromethyl group is known to improve metabolic resistance, a feature highly sought after in modern therapeutics.

From an agrochemical perspective, Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate is being investigated for its role in creating next-generation crop protection agents. Its ability to act as a precursor for herbicides and fungicides aligns with the growing need for sustainable agricultural solutions. The compound's hydroxy and methyl substituents contribute to its reactivity, enabling the design of targeted agrochemicals with reduced environmental impact.

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate involves multi-step organic reactions, often starting with the functionalization of a pyridine core. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination have been employed to optimize yield and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's industrial relevance.

One of the most frequently asked questions about Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate revolves around its solubility and storage conditions. The compound is typically soluble in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for laboratory-scale experiments. Proper storage in a cool, dry environment is essential to maintain its stability over time.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for synthesizing Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate. The use of biocatalysts and renewable feedstocks is gaining traction, addressing concerns about chemical waste and energy consumption. This aligns with global trends toward sustainable manufacturing practices.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, are well-documented in scientific literature. These data are critical for quality control and structural verification, ensuring consistency across batches. Analytical chemists often rely on these benchmarks to validate the purity of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate in commercial and research settings.

As the pharmaceutical and agrochemical industries continue to evolve, Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-acetate remains a compound of interest. Its adaptability and functional diversity position it as a key player in the development of innovative solutions for health and agriculture. Future research is likely to uncover even more applications, solidifying its role in advanced chemical synthesis.